Lithium hydride (Li2H)
Description
Synthesis Analysis
Li2H can be synthesized through various methods, including high-pressure reactions and solid-state reactions. For instance, compressing elemental lithium and hydrogen in a diamond anvil cell at room temperature can yield Li2H . Additionally, Li2H can be formed by reacting lithium metal with hydrogen gas.
Mechanism of Action
The dehydrogenation/hydrogenation kinetics of Li2H can be sluggish. To enhance its performance, researchers have investigated additives. For example, the composite system LiBH4–MgH2, which can reversibly store hydrogen, benefits from the addition of NbF5. NbF5 acts as a catalyst, significantly improving the kinetics of hydrogen release and uptake .
properties
IUPAC Name |
tetralithium;hydride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4Li.2H/q4*+1;2*-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXFSVRHSNEWLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[H-].[H-].[Li+].[Li+].[Li+].[Li+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2Li4+2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
29.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium hydride (Li2H) | |
CAS RN |
12339-13-8 |
Source
|
| Record name | Dilithium hydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012339138 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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